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Compound of Interest

Compound Name: (2)-5-Decenyl acetate

Cat. No.: B110231

Essential Safety and Handling Guide for (Z)-5-
Decenyl Acetate

This guide provides critical safety and logistical information for the handling and disposal of
(Z)-5-Decenyl acetate, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety and
operational integrity.

Chemical and Physical Properties

(Z2)-5-Decenyl acetate is a combustible liquid that can cause skin, eye, and respiratory
irritation.[1] Understanding its physical properties is crucial for safe handling.
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Property

Value

Molecular Formula

C12H2202

Molecular Weight 198.30 g/mol [1]

Appearance Colorless to pale yellow liquid
Boiling Point 210.5°C at 760 mmHg|[2]
Flash Point 62.2°C[2]

Density 0.886 g/cm?3[2]

Storage Temperature

2-8°C[2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (Z)-5-Decenyl

acetate to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Must meet ANSI Z87.1
) Safety Glasses with Side standards. A face shield should
Eye and Face Protection ) ]
Shields or Goggles be worn over safety glasses if

there is a splash hazard.[4]

Nitrile or neoprene gloves are
recommended.[4] Gloves
] ] ] should be inspected before
Hand Protection Chemical-Resistant Gloves
each use and replaced
immediately if contaminated or

damaged.

A flame-resistant lab coat (e.qg.,
Body Protection Laboratory Coat Nomex®) should be worn and
fully buttoned.[4]

Use in a well-ventilated area. If
engineering controls are
) ) ) insufficient to maintain
Respiratory Protection Respirator o
exposure below permissible
limits, a respirator may be

required.[4]

Shoes must cover the entire
foot.[4]

Footwear Closed-Toe Shoes

Operational Plan for Safe Handling

A systematic approach to handling (Z)-5-Decenyl acetate is crucial for preventing accidents
and ensuring the integrity of experimental results.

Preparation and Handling

o Ventilation: Always handle (Z)-5-Decenyl acetate in a well-ventilated area, preferably within
a chemical fume hood.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b110231?utm_src=pdf-body
https://www.benchchem.com/product/b110231?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

« Ignition Sources: Keep away from open flames, sparks, and other potential ignition sources
as the substance is combustible.[2]

e Personal Hygiene: Wash hands thoroughly after handling the chemical.[5] Do not eat, drink,
or smoke in the handling area.

Spill Response

In the event of a spill, follow these steps immediately:
o Evacuate: Clear the immediate area of all personnel.
e Ventilate: Ensure the area is well-ventilated.

o Contain: Use an appropriate absorbent material (e.g., spill pillows, absorbent pads) to
contain the spill.[6]

o Neutralize: For larger spills, consult the Safety Data Sheet (SDS) for specific neutralization
procedures.

o Collect: Carefully collect the absorbed material using non-sparking tools and place it in a
sealed, labeled container for disposal.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan

Proper disposal of (Z)-5-Decenyl acetate and contaminated materials is critical to prevent
environmental contamination and comply with regulations.

o Waste Collection: Collect all waste, including unused chemical and contaminated materials
(e.g., gloves, absorbent pads), in a designated, properly labeled, and sealed container.

e Labeling: Clearly label the waste container with the chemical name and hazard symbols.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.
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» Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of

(Z2)-5-Decenyl acetate.
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Safe Handling and Disposal of (Z)-5-Decenyl Acetate
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Caption: Workflow for the safe handling and disposal of (Z)-5-Decenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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